Cas no 872882-97-8 (3-(4-bromophenyl)-3-methyloxetane)

• Product Name: 3-(4-bromophenyl)-3-methyloxetane
• CAS No: 872882-97-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD26393310
• CID: 1872142
• PubChem ID: 59206220
• Update Time: 2025-07-17

3-(4-bromophenyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3-methyloxetane
• (2E)-3-(4-bromophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-hydroxyphenyl)-
• AC1LADCN
• 3-(4-bromo-phenyl)-3-methyl-oxetane
• (E)-3-(4-bromophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• (E)-2'-hydroxychalcone
• 4-bromo-2'-hydroxy-trans-chalcone
• 4-Brom-2'-hydroxy-trans-chalkon
• CTK1J5795
• 2'-hydroxy-4-bromochalcone
• AG-A-51883
• 3-(4-Bromo-phenyl)3-methyl-oxetane
• KB-177940
• CTK0E5589
• SureCN8093243
• 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-hydroxyphenyl)-, (E)-
• DB-314524
• Oxetane, 3-(4-bromophenyl)-3-methyl-
• SCHEMBL13473
• 872882-97-8
• 3-(4-Bromophenyl)-3-methyl-oxetane
• AKOS025291250
• SY097921
• CS-0051751
• PJUDQBGOXZAYIJ-UHFFFAOYSA-N
• AS-43092
• MFCD26393310
• XJB88297

• MDL： MFCD26393310
• Inchi： 1S/C10H11BrO/c1-10(6-12-7-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： PJUDQBGOXZAYIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C)COC1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-bromophenyl)-3-methyloxetane

3-(4-Bromophenyl)-3-methyloxetane (CAS No. 872882-97-8): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-(4-bromophenyl)-3-methyloxetane (CAS No. 872882-97-8) has emerged as a pivotal compound for researchers and industrial applications alike. This oxetane derivative is characterized by its unique structural features, combining a bromophenyl group with a methyl-substituted oxetane ring, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. Its CAS registry number ensures precise identification, while its molecular formula (C₁₀H₁₁BrO) highlights its compact yet reactive nature.

The growing interest in heterocyclic compounds like 3-(4-bromophenyl)-3-methyloxetane is driven by their utility in drug discovery and polymer chemistry. Recent trends in green chemistry have also spotlighted such molecules due to their potential for sustainable synthesis. Researchers frequently search for "oxetane derivatives applications" or "bromophenyl compounds in medicinal chemistry", reflecting the compound's relevance in cutting-edge science.

One of the standout features of 3-(4-bromophenyl)-3-methyloxetane is its role as a building block for bioconjugation and click chemistry. The bromine atom at the para position of the phenyl ring offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions. This adaptability aligns with the surge in demand for tailored organic synthons, as evidenced by search queries like "bromophenyl oxetane synthesis" or "CAS 872882-97-8 uses".

From a pharmaceutical perspective, the oxetane moiety is prized for its ability to modulate drug solubility and metabolic stability. This has led to its incorporation into pro-drug designs and bioactive molecules, addressing common challenges like oral bioavailability. Industry professionals often explore "oxetanes in drug delivery" or "3-methyloxetane derivatives", underscoring the compound's therapeutic potential.

In material science, 3-(4-bromophenyl)-3-methyloxetane serves as a precursor for high-performance polymers. Its rigid oxetane core can enhance thermal stability, while the bromophenyl group facilitates polymerization or post-modification. Searches for "brominated monomers for polymers" or "oxetane-based materials" highlight this niche application.

To conclude, 3-(4-bromophenyl)-3-methyloxetane (CAS No. 872882-97-8) exemplifies the synergy between structural ingenuity and practical utility. Whether in medicinal chemistry, materials engineering, or catalytic transformations, this compound continues to inspire innovation. Its alignment with trending topics like sustainable chemistry and precision synthesis ensures its enduring relevance in scientific discourse.